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Compound of Interest

Compound Name:
3-Amino-1-methylpiperidine-2,6-

dione hydrochloride

CAS No.: 1909304-98-8

Cat. No.: B1383170

Get Quote

Chemical Architecture & Disambiguation
Structural Identity
The molecule consists of a glutarimide (piperidine-2,6-dione) ring with a methylamino

substituent at the C3 position.[1] It is isolated as a hydrochloride salt to ensure stability against

oxidative degradation and hydrolysis.

IUPAC Name: 3-(methylamino)piperidine-2,6-dione hydrochloride

Common Synonyms: N-methyl-3-aminoglutarimide HCl; 3-methylamino-2,6-dioxopiperidine

HCl.

Molecular Formula:

Molecular Weight: 142.16 g/mol (Free Base); 178.62 g/mol (HCl Salt).

Chirality: The C3 carbon is a chiral center. The (S)-enantiomer is the biologically active form

required for high-affinity binding to the Cereblon (CRBN) E3 ligase, mimicking the
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immunomodulatory drug (IMiD) pharmacophore.

Structural Disambiguation
Precise nomenclature is critical in this chemical space.

Target Molecule (3-N-Me):3-(methylamino)piperidine-2,6-dione.[1] Methyl group attached to

the exocyclic amine.[1][2][3] Function: CRBN recruitment, PROTAC linker attachment.

Isomer (1-N-Me):1-methyl-3-aminopiperidine-2,6-dione. Methyl group attached to the imide

nitrogen (ring nitrogen). Function: Generally inactive. The imide N-H is a critical hydrogen

bond donor for Glu377 in the CRBN binding pocket; methylation here abolishes activity.

Physicochemical Properties (Table 1)
Property Value / Description Context

Appearance
White to off-white crystalline

solid

Highly hygroscopic in HCl

form.

Solubility
High: Water, DMSO, Methanol

Low: DCM, Hexane

Polar salt form requires polar

solvents.

pKa (Calculated) ~7.5 (Amine), ~10.5 (Imide)
The amine is protonated at

physiological pH.

Stability
Hydrolytically sensitive (Ring

opening)

Glutarimide ring opens in basic

media (pH > 8).

Melting Point >245°C (Decomposition)
Typical for amino acid-derived

salts.

Synthesis & Manufacturing Protocols
The synthesis of 3-(methylamino)piperidine-2,6-dione HCl requires navigating the instability of

the glutarimide ring. The most robust pathway utilizes N-protected glutamine derivatives rather

than post-synthetic methylation, which often leads to over-alkylation or ring hydrolysis.

Pathway: Cyclization of N-Methyl-Glutamine Derivative
This protocol ensures enantiomeric purity (starting from L-glutamine) and regioselectivity.
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Step 1: Protection & Methylation

Precursor:

-Cbz-L-Glutamine.

Reagent: Methyl iodide (MeI) with Sodium Hydride (NaH) in THF/DMF.

Outcome:

-Cbz-

-methyl-L-glutamine.

Note: Strict temperature control (-78°C to 0°C) is required to prevent racemization at the

-carbon.

Step 2: Glutarimide Ring Formation (Cyclization)

Reagent: 1,1'-Carbonyldiimidazole (CDI) with 4-Dimethylaminopyridine (DMAP) (Catalytic).

Solvent: Anhydrous THF, reflux.

Mechanism: CDI activates the carboxylic acid, facilitating intramolecular nucleophilic attack

by the amide nitrogen.

Intermediate: Benzyl (2,6-dioxopiperidin-3-yl)(methyl)carbamate.

Step 3: Deprotection & Salt Formation[4]

Reagent:

/ Pd-C (Hydrogenolysis) followed by HCl in Dioxane.

Process: Removal of the Cbz group yields the free secondary amine, which is immediately

trapped as the hydrochloride salt to prevent dimerization or oxidation.

Visualization: Synthesis Workflow (Graphviz)
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Caption: Figure 1. Step-wise synthetic pathway from Glutamine precursor to the final HCl salt,

highlighting critical stabilization steps.

Analytical Characterization
Validating the structure requires distinguishing the N-methyl isomer from the O-methyl (imidate)

or ring-N-methyl byproducts.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Standard for polar salts).

NMR Signatures:

11.0 ppm (s, 1H): Imide N-H. Critical Check: If this signal is absent, methylation occurred
on the ring Nitrogen (incorrect isomer).

9.5-10.0 ppm (br s, 2H): Protonated ammonium (

).

4.2-4.5 ppm (dd, 1H): Methine proton at C3 (Chiral center).

2.5-2.6 ppm (s, 3H): N-Methyl group. Diagnostic: Distinct from O-methyl (~3.8 ppm) or
Ring N-methyl (~3.1 ppm).

1.9-2.9 ppm (m, 4H): Glutarimide ring methylene protons (C4 and C5).

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Parent Ion
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: 143.08 m/z.[5]

Fragmentation Pattern:

Loss of

(neutral loss 31 Da) is characteristic of the exocyclic amine.

Loss of CO (28 Da) from the imide ring.

Functional Mechanism: CRBN Interaction
The primary utility of N-methyl-3-aminopiperidine-2,6-dione is as a ligand for the Cereblon

(CRBN) E3 ubiquitin ligase complex. It functions as a "molecular glue" component or PROTAC

anchor.

Binding Mode
The glutarimide ring inserts into the tri-tryptophan pocket (Trp380, Trp386, Trp400) of CRBN.

Hydrogen Bonding: The imide group (C2=O, N1-H, C6=O) forms a hydrogen bond network

with the backbone of the CRBN sensor loop.

Hydrophobic Interaction: The glutarimide ring makes Van der Waals contacts with the

aromatic cage.

The N-Methyl Role: The C3-amino group points out of the pocket towards the solvent

channel. Methylation at this position allows for the attachment of linkers (alkyl chains, PEGs)

without disrupting the critical glutarimide-CRBN interaction.

Signaling Interaction Map (Graphviz)
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Caption: Figure 2. Mechanism of Action. The ligand anchors to CRBN, enabling the recruitment

and subsequent degradation of target proteins.

Handling & Stability Protocols
Storage

Condition: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Desiccation: Highly hygroscopic; moisture leads to hydrolysis of the imide ring to the

corresponding isoglutamine acid derivative.

Solution Stability
Solvent Choice: Stable in DMSO for <24 hours.
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pH Sensitivity:

Acidic (pH < 4): Stable.

Neutral/Basic (pH > 7): Rapid hydrolysis (

4-6 hours in PBS at 37°C).

Protocol: Always prepare fresh solutions immediately prior to biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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